Cas no 1227499-69-5 (6-Chloro-2-(pyridin-3-yl)pyridine-3-methanol)

• Product Name: 6-Chloro-2-(pyridin-3-yl)pyridine-3-methanol
• CAS No: 1227499-69-5
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 4914399
• Update Time: 2025-10-19

6-Chloro-2-(pyridin-3-yl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(pyridin-3-yl)pyridine-3-methanol
• 6-Chloro-2-(pyridin-3-yl)pyridine-3-methanol

• Inchi： 1S/C11H9ClN2O/c12-10-4-3-9(7-15)11(14-10)8-2-1-5-13-6-8/h1-6,15H,7H2
• InChI Key： FKJOWAZKASYTCP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CO)C(C2C=NC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 1.5
• Topological Polar Surface Area: 46

Additional information on 6-Chloro-2-(pyridin-3-yl)pyridine-3-methanol

Research Brief on 6-Chloro-2-(pyridin-3-yl)pyridine-3-methanol (CAS: 1227499-69-5): Recent Advances and Applications

6-Chloro-2-(pyridin-3-yl)pyridine-3-methanol (CAS: 1227499-69-5) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. Recent studies have explored its synthesis, structural modifications, and biological activities, highlighting its relevance in the design of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic routes, and potential applications in medicinal chemistry.

The synthesis of 6-Chloro-2-(pyridin-3-yl)pyridine-3-methanol has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) reported a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the reaction. The compound's structural features, including the chloro and pyridinyl substituents, make it a promising scaffold for further derivatization. Researchers have successfully modified the methanol group to introduce various functional moieties, leading to the development of compounds with enhanced biological activity.

In terms of biological applications, 6-Chloro-2-(pyridin-3-yl)pyridine-3-methanol has shown potential as a precursor for kinase inhibitors. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives of this compound exhibit inhibitory activity against specific tyrosine kinases, which are implicated in cancer progression. The compound's ability to bind to the ATP-binding site of kinases was confirmed through molecular docking studies, providing a rationale for its therapeutic potential. Additionally, its pharmacokinetic properties, such as solubility and metabolic stability, have been investigated to assess its suitability as a drug candidate.

Beyond its role in kinase inhibition, 6-Chloro-2-(pyridin-3-yl)pyridine-3-methanol has also been explored for its anti-inflammatory and antimicrobial properties. A 2023 study in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound displayed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays. These findings underscore the compound's versatility and potential for addressing unmet medical needs.

In conclusion, 6-Chloro-2-(pyridin-3-yl)pyridine-3-methanol (CAS: 1227499-69-5) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition, antimicrobial therapy, and beyond. Recent advancements in its synthesis and functionalization have expanded its utility, paving the way for the development of novel therapeutic agents. Future research should focus on optimizing its pharmacokinetic profile and exploring its efficacy in preclinical models to further validate its clinical potential.